Cas no 946273-66-1 (3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea)

• Product Name: 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea
• CAS No: 946273-66-1
• MF: C₂₂H₂₅N₅O₃
• MW: 407.465604543686
• CID: 5880574
• PubChem ID: 42474678
• Update Time: 2025-05-18

3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-methoxyphenyl)-N'-[4-[(2-methyl-6-propoxy-4-pyrimidinyl)amino]phenyl]-
• AKOS024648788
• 1-(2-methoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea
• 946273-66-1
• 3-(2-methoxyphenyl)-1-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}urea
• F2444-0507
• 1-(2-methoxyphenyl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea
• 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea

• Inchi： 1S/C22H25N5O3/c1-4-13-30-21-14-20(23-15(2)24-21)25-16-9-11-17(12-10-16)26-22(28)27-18-7-5-6-8-19(18)29-3/h5-12,14H,4,13H2,1-3H3,(H,23,24,25)(H2,26,27,28)
• InChI Key： BJXSETZVNLQLSJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OC)C(NC1=CC=C(NC2C=C(OCCC)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 407.19573968g/mol
• Monoisotopic Mass: 407.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• pka: 13.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea

Comprehensive Overview of 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea (CAS No. 946273-66-1)

The compound 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea (CAS No. 946273-66-1) is a synthetic organic molecule with a unique structure that has garnered significant interest in pharmaceutical and biochemical research. This urea derivative features a methoxyphenyl group and a propoxypyrimidinyl moiety, which contribute to its potential biological activities. Researchers are particularly intrigued by its possible applications in targeted therapies, given its structural similarity to known kinase inhibitors and other bioactive molecules.

In recent years, the demand for novel small molecules like 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea has surged, driven by advancements in precision medicine and drug discovery. The compound's urea linkage and pyrimidine core are key features that align with current trends in designing selective enzyme inhibitors. These attributes make it a promising candidate for further investigation in areas such as oncology, inflammation, and metabolic disorders, where targeted molecular interventions are highly sought after.

The synthesis and characterization of CAS No. 946273-66-1 involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the compound's purity and structural integrity. These rigorous protocols are essential for maintaining the quality and reproducibility of research involving this molecule, which is critical for both academic and industrial applications.

One of the most frequently asked questions about 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is typical for urea derivatives. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions—such as refrigeration in an inert atmosphere—a necessity for long-term preservation.

Another area of interest is the potential therapeutic applications of CAS No. 946273-66-1. Preliminary studies suggest that the compound may interact with specific protein targets, such as kinases or receptors, which are implicated in various disease pathways. However, comprehensive preclinical and clinical trials are required to validate these hypotheses. The growing body of research on similar urea-based compounds provides a strong foundation for exploring the full pharmacological potential of this molecule.

From an industrial perspective, the scalability of synthesizing 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea is a topic of discussion among chemists and manufacturers. Optimizing reaction conditions, reducing costs, and minimizing environmental impact are key challenges that need to be addressed to facilitate large-scale production. Green chemistry principles, such as using catalytic methods and renewable solvents, are increasingly being integrated into the synthesis protocols for such compounds.

In conclusion, 3-(2-methoxyphenyl)-1-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}urea (CAS No. 946273-66-1) represents a fascinating area of research with broad implications for drug development and molecular biology. Its unique structural features and potential bioactivity make it a valuable subject for ongoing and future studies. As scientific understanding of this compound deepens, it may pave the way for innovative therapeutic solutions and contribute to the advancement of personalized medicine.